![molecular formula C21H27N3O7 B2403698 ethyl 4-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-4-oxobutanoate oxalate CAS No. 1351596-44-5](/img/structure/B2403698.png)
ethyl 4-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-4-oxobutanoate oxalate
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Imidazole has become an important synthon in the development of new drugs .
Molecular Structure Analysis
The molecular structure of imidazole consists of a five-membered ring with two nitrogen atoms. One of the nitrogen atoms bears a hydrogen atom, and the other is called pyrrole type nitrogen .
Chemical Reactions Analysis
Imidazole is amphoteric in nature, meaning it shows both acidic and basic properties . It can participate in a variety of chemical reactions due to the presence of a positive charge on either of the two nitrogen atoms .
Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .
Scientific Research Applications
Pharmaceuticals and Agrochemicals
Benzimidazole derivatives have been extensively used in pharmaceuticals and agrochemicals . They have shown a wide range of pharmacological properties, including antidiabetic, anticancer, antimicrobial, antiparasitic, analgesics, antiviral, and antihistamine .
Dyes for Solar Cells and Other Optical Applications
Benzimidazole derivatives have been used in the development of dyes for solar cells and other optical applications . Their unique chemical structure allows them to interact with light in specific ways, making them ideal for these applications.
Functional Materials
Benzimidazole derivatives have been used in the development of functional materials . These materials have a wide range of applications, including in the fields of electronics, energy storage, and more.
Catalysis
Benzimidazole derivatives have been used in catalysis . They can act as effective catalysts in a variety of chemical reactions, enhancing the efficiency and selectivity of these processes.
Antimicrobial Activity
Benzimidazole derivatives have shown promising antimicrobial activity against a variety of pathogens . This makes them potential candidates for the development of new antimicrobial drugs.
Antifungal Activity
Benzimidazole derivatives have demonstrated antifungal activity . They could be used in the development of new antifungal treatments.
Anti-Inflammatory and Analgesic Properties
Benzimidazole derivatives have shown anti-inflammatory and analgesic properties . This suggests potential applications in the treatment of conditions involving inflammation and pain.
Antioxidant Properties
Benzimidazole derivatives have demonstrated antioxidant properties . This suggests potential applications in the prevention and treatment of diseases associated with oxidative stress.
properties
IUPAC Name |
ethyl 4-[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-4-oxobutanoate;oxalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3.C2H2O4/c1-2-25-19(24)8-7-18(23)21-11-9-15(10-12-21)13-22-14-20-16-5-3-4-6-17(16)22;3-1(4)2(5)6/h3-6,14-15H,2,7-13H2,1H3;(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIKSJNIPKJQGSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)N1CCC(CC1)CN2C=NC3=CC=CC=C32.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-4-oxobutanoate oxalate | |
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